Cas no 1021251-57-9 (2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate)

• Product Name: 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• CAS No: 1021251-57-9
• MF: C₂₁H₁₉N₃O₂S₂
• MW: 409.524461984634
• CID: 5432871
• Update Time: 2025-10-24

2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• FGBDZVYSCZSFAB-LFIBNONCSA-N
• 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C21H19N3O2S2/c1-14(2)12-26-21(25)15-5-7-17(8-6-15)23-11-16(10-22)20-24-18(13-28-20)19-4-3-9-27-19/h3-9,11,13-14,23H,12H2,1-2H3/b16-11+
• InChI Key： FGBDZVYSCZSFAB-LFIBNONCSA-N
• SMILES： C(OCC(C)C)(=O)C1=CC=C(N/C=C(\C#N)/C2=NC(C3SC=CC=3)=CS2)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

Research Briefing on 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS: 1021251-57-9)

In recent years, the compound 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS: 1021251-57-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique thiophene-thiazole hybrid structure, has been investigated for its role as a modulator of key biological pathways. Recent studies highlight its potential as an inhibitor of protein-protein interactions (PPIs) involved in inflammatory and oncogenic processes. The presence of the cyano and ester functional groups enhances its binding affinity to target proteins, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in suppressing NF-κB signaling, a pathway implicated in chronic inflammation and cancer. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action. Their findings suggest that 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate binds to the p65 subunit of NF-κB, thereby inhibiting its translocation to the nucleus.

Further investigations into the pharmacokinetic properties of this compound revealed favorable absorption and distribution profiles. A preclinical study conducted in murine models indicated a half-life of approximately 8 hours, with significant accumulation in tumor tissues. These properties underscore its potential as a lead compound for targeted therapy.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to derivatize the core structure to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-methylpropyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate represents a compelling area of research in chemical biology. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on elucidating its full spectrum of biological targets and advancing its development through rigorous preclinical and clinical testing.